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Compound of Interest

Compound Name: SAHM1

Cat. No.: B10858030

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling novel research compounds like SAHM1. SAHM1 is a
stabilized, hydrocarbon-stapled alpha-helical peptide that functions as a Notch pathway
inhibitor, primarily used for laboratory research purposes.[1][2][3][4] Although a comprehensive
Safety Data Sheet (SDS) for SAHML1 is not readily available, its nature as a biologically active,
powdered peptide necessitates stringent handling and disposal procedures to minimize
exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) for SAHM1

When handling SAHM1, especially in its powdered form, a multi-layered PPE approach is
crucial to prevent inhalation, dermal contact, and eye exposure. The following table
summarizes the recommended PPE.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant nitrile
gloves (double-gloving

recommended).[2]

Prevents direct skin contact
with the peptide. Double-
gloving provides an extra layer
of protection against potential

contamination.

Eye Protection

Safety goggles or a full-face
shield.

Protects eyes from airborne
powder particles and
accidental splashes of SAHM1

solutions.

Body Protection

A fully fastened laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

An N95-rated respirator or
higher, particularly when
handling the powder outside of

a certified chemical fume hood.

Minimizes the risk of inhaling
fine powder particles, which is
a primary route of exposure for

powdered biochemicals.

Experimental Workflow and Safety Procedures

A systematic approach to handling SAHM1 from receipt to disposal is critical for safety and

experimental integrity. The following workflow diagram illustrates the key steps and decision

points for the safe handling and disposal of SAHML1.
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Preparation and Handling

Receive SAHM1

Step 1
\

Don Appropriate PPE
(Gloves, Lab Coat, Goggles, Respirator)

Step 2
\4
Weigh Powder in
Ventilated Enclosure
(e.g., Fume Hood)

Step 3
\4
Reconstitute with
Appropriate Solvent
(e.g., Water, DMSO)

Step 4
Y

[Perform Experiment]

Step 5

Waste l};anagement and Disposal

Collect Waste
(Solid & Liquid)

Liquid Waste
(Unused Solutions)

Solid Waste
(Gloves, Tubes, Tips)

}ollow Guidance

Dispose as per
EHS Protocol
(e.g., Hazardous Waste Pickup)

Click to download full resolution via product page

SAHM1 Safe Handling and Disposal Workflow
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Detailed Experimental Protocols

Receiving and Storage: Upon receipt, inspect the container for any damage. SAHM1 is a solid,
white to off-white powder and should be stored at -20°C in a dry, dark place.

Weighing and Reconstitution: Due to the risk of inhalation, weighing of the powdered SAHM1
should be conducted in a chemical fume hood or a similar ventilated enclosure. Use anti-static
weigh boats to prevent scattering of the powder. SAHML1 is soluble in water to 1 mg/ml and in
DMSO to 50 mg/mL. When reconstituting, add the solvent slowly and gently swirl to dissolve.
Avoid shaking to prevent aerosolization.

Handling of Solutions: Once in solution, the risk of inhalation is significantly reduced. However,
standard laboratory practices for handling chemical solutions should be maintained. Always
wear gloves and eye protection.

Disposal Plan

The proper disposal of SAHM1 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation: All materials that have come into contact with SAHM1, including gloves,
pipette tips, and empty vials, should be considered contaminated solid waste. Unused or
expired SAHM1 solutions constitute liquid chemical waste.

Disposal Procedure:

» Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, and
sealed hazardous waste container.

 Liquid Waste: Collect all liquid waste containing SAHML1 in a separate, sealed, and clearly
labeled hazardous waste container. Do not pour SAHM1 solutions down the drain.

o Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols. They will provide guidance on the proper disposal
route, which is typically through a certified hazardous waste management service.
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o Decontamination: After handling, decontaminate all work surfaces with an appropriate
cleaning solution.

By adhering to these safety and logistical protocols, researchers can handle SAHM1
responsibly, ensuring both personal safety and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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